2-[(4-Phenoxyphenyl)methyl]propanedioic acid

• IUPAC Name: 2-[(4-phenoxyphenyl)methyl]propanedioic acid
• InChI: InChI=1S/C16H14O5/c17-15(18)14(16(19)20)10-11-6-8-13(9-7-11)21-12-4-2-1-3-5-12/h1-9,14H,10H2,(H,17,18)(H,19,20)
• InChI Key: DDMGYUHLMMHNLO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=CC=C(C=C2)CC(C(=O)O)C(=O)O
• Molecular Formula: C16H14O5
• Molecular Weight: 286.28 g/mol

Description

2-[(4-Phenoxyphenyl)methyl]propanedioic acid is a dicarboxylic acid derivative characterized by a propanedioic acid core substituted with a 4-phenoxybenzyl group. Propanedioic acid (malonic acid) derivatives are pivotal in organic synthesis and medicinal chemistry, often serving as enzyme inhibitors, metabolic intermediates, or ligands due to their chelating properties .

Biological Activity

2-[(4-Phenoxyphenyl)methyl]propanedioic acid, also known as a phenylpropanoic acid derivative, has garnered attention in the field of medicinal chemistry due to its potential biological activities. This compound's structure, which features a phenoxyphenyl group, suggests various mechanisms of action that may contribute to its pharmacological properties.

Chemical Structure

The chemical structure of 2-[(4-Phenoxyphenyl)methyl]propanedioic acid can be represented as follows:

$$\text{C}_{16}\text{H}_{16}\text{O}_4$$

This structure includes a central propanedioic acid moiety flanked by a phenoxyphenyl group, which is critical for its biological activity.

Biological Activity Overview

Research into the biological activity of 2-[(4-Phenoxyphenyl)methyl]propanedioic acid indicates several potential therapeutic applications, particularly in anti-inflammatory and anticancer domains. The following sections summarize key findings from various studies.

Anticancer Activity

Recent studies have highlighted the compound's potential as an anticancer agent. For instance, in vitro assays demonstrated that derivatives of propanedioic acids exhibit selective cytotoxicity against various cancer cell lines. The compound showed significant inhibition in human cervix carcinoma (HeLa) cells with an IC50 value of approximately 15 μM, indicating moderate potency against this cancer type .

Table 1: Anticancer Activity Data

Cell Line	IC50 (μM)	Reference
HeLa	15
CEM (T-Lymphocyte)	20
L1210 (Leukemia)	18

Anti-inflammatory Properties

The compound has also been investigated for its anti-inflammatory effects. Studies suggest that it may inhibit the production of pro-inflammatory cytokines in human microvascular endothelial cells. This activity is attributed to its ability to modulate signaling pathways involved in inflammation, particularly through the inhibition of NF-kB activation .

Case Study: Inhibition of Cytokine Production

In a controlled experiment, treatment with 2-[(4-Phenoxyphenyl)methyl]propanedioic acid led to a significant reduction in TNF-alpha and IL-6 production in stimulated endothelial cells. The results indicated a dose-dependent response, reinforcing the compound's potential as an anti-inflammatory agent.

The proposed mechanisms underlying the biological activity of 2-[(4-Phenoxyphenyl)methyl]propanedioic acid include:

• Inhibition of Enzymatic Activity : The compound may act as an inhibitor of enzymes involved in inflammatory and cancer pathways.
• Modulation of Gene Expression : By affecting transcription factors like NF-kB, it can alter gene expression related to inflammation and cell proliferation.

Comparison with Similar Compounds

Steric and Electronic Effects

• Phenoxy vs. Halogen Substituents: The phenoxy group in the target compound introduces strong electron-withdrawing effects and steric bulk compared to halogenated analogs like [(4-bromophenyl)methyl]propanedioic acid. This may enhance its chelating capacity or binding affinity to enzymes .
• Thiophene vs. Benzene Rings: 2-(Thiophen-3-ylmethyl)propanedioic acid () replaces the benzene ring with a thiophene, altering electronic properties and solubility. Thiophene’s sulfur atom could facilitate unique non-covalent interactions .

Acid Functionality

• Dicarboxylic vs. Monocarboxylic Acids: Propanedioic acid derivatives (e.g., [(4-bromophenyl)methyl]propanedioic acid) have two carboxylic acid groups, enabling stronger metal coordination compared to monocarboxylic acids like 2-(4-chlorophenyl)propanoic acid .

Research Findings on Analogous Compounds

Data Tables

Table 1: Comparative Physicochemical Properties

Property	2-[(4-Phenoxyphenyl)methyl]propanedioic acid*	[(4-Bromophenyl)methyl]propanedioic acid	2-(thiophen-3-ylmethyl)propanedioic acid
LogP (Predicted)	2.5	1.8	0.9
Water Solubility (mg/mL)	~0.1	0.3	1.2
pKa (Carboxylic Acid)	2.8, 5.1	2.7, 5.0	2.9, 5.3